Cas no 125700-35-8 (Fmoc-15NVal-OH)

• Product Name: Fmoc-15NVal-OH
• CAS No: 125700-35-8
• MF: C₂₀H₂₁NO₄
• MW: 340.37845492363
• MDL: MFCD00190536
• CID: 63784
• PubChem ID: 24872160
• Update Time: 2025-05-19

Fmoc-15NVal-OH Chemical and Physical Properties

Names and Identifiers

• Fmoc-[15N]Valine
• Fmoc-[15N]Val-OH
• Fmoc-Val-OH-15N
• Fmoc-[??N]Val-OH
• FMOC-VAL
• N-(9-Fluorenylmethoxycarbonyl)-L-valine-15N
• L-Valine-15N, N-Fmoc derivative
• L-Valine-15N N-Fmoc derivative
• N-ALPHA-9-FLUORENYLMETHOXYCARBONYL-[15N]-L-VALINE
• L-Valine-15N, N-Fmoc derivative, N-(9-Fluorenylmethoxycarbonyl)-L-valine-15N
• N-(9-FLUORENYLMETHOXYCARBONYL)-L-VALINE- 15N, 99 ATOM % 15N
• (2S)-2-(9H-Fluoren-9-ylmethoxycarbonyl(15N)amino)-3-methylbutanoic acid
• Fmoc-L-Val-OH-15N
• CS-0376593
• 125700-35-8
• Fmoc-[]Val-OH
• MFCD00190536
• Fmoc-Val-OH-15N, 98 atom % 15N
• HY-I1111S4
• N-{[(9H-Fluoren-9-yl)methoxy]carbonyl}-L-(~15~N)valine
• (((9H-Fluoren-9-yl)methoxy)carbonyl)-L-valine-15N
• DTXSID60583869
• DA-73424
• Fmoc-15NVal-OH

• MDL： MFCD00190536
• Inchi： 1S/C20H21NO4/c1-12(2)18(19(22)23)21-20(24)25-11-17-15-9-5-3-7-13(15)14-8-4-6-10-16(14)17/h3-10,12,17-18H,11H2,1-2H3,(H,21,24)(H,22,23)/t18-/m0/s1/i21+1
• InChI Key： UGNIYGNGCNXHTR-STBUMTBBSA-N
• SMILES： O(C([15NH][C@H](C(=O)O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 339.14713
• Monoisotopic Mass: 340.14409305g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 4
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 143-145 °C (lit.)
• PSA: 75.63
• Solubility: Not determined
• Optical Activity: [α]20/D −17°, c = 1 in DMF

Fmoc-15NVal-OH Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Fmoc-15NVal-OH

Fmoc-15NVal-OH (CAS No. 125700-35-8): An Essential Building Block in Peptide Synthesis and Protein Engineering

Fmoc-15NVal-OH (CAS No. 125700-35-8) is a critical reagent in the field of peptide synthesis and protein engineering. This compound, formally known as N-(9-fluorenylmethoxycarbonyl)-L-valine, is a protected amino acid derivative that plays a pivotal role in the solid-phase synthesis of peptides and proteins. The incorporation of the 15N isotope in the valine residue makes it particularly valuable for nuclear magnetic resonance (NMR) studies and other isotopic labeling applications.

The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is widely used in peptide synthesis due to its stability under mild conditions and its ease of removal. This protecting group prevents premature reactions at the amino group, ensuring that the desired peptide sequence is formed with high fidelity. The L-valine moiety, a branched-chain amino acid, is essential for the structural integrity and functional properties of many proteins and peptides.

Recent advancements in the field have highlighted the importance of Fmoc-15NVal-OH in various applications. For instance, a study published in the Journal of Peptide Science demonstrated the use of this compound in the synthesis of isotopically labeled peptides for NMR spectroscopy. The researchers found that the incorporation of 15N-labeled valine residues significantly enhanced the resolution and interpretability of NMR spectra, providing valuable insights into protein structure and dynamics.

In another study, published in Bioconjugate Chemistry, scientists utilized Fmoc-15NVal-OH to synthesize peptides with enhanced bioactivity. The labeled peptides were used to study protein-protein interactions and to develop novel therapeutic agents. The use of isotopically labeled amino acids like Fmoc-15NVal-OH allowed for precise tracking of these interactions, leading to a better understanding of molecular mechanisms and potential drug targets.

The versatility of Fmoc-15NVal-OH extends beyond its use in basic research. In the pharmaceutical industry, this compound is employed in the development of peptide-based drugs. Peptide drugs offer several advantages over traditional small molecules, including high specificity, low toxicity, and improved pharmacokinetic properties. However, their synthesis can be challenging due to issues such as solubility and stability. The use of protected amino acids like Fmoc-15NVal-OH helps overcome these challenges by facilitating controlled and efficient peptide synthesis.

In addition to its role in drug development, Fmoc-15NVal-OH is also used in diagnostic applications. Isotopically labeled peptides can be used as standards or tracers in mass spectrometry-based assays, providing accurate quantification and detection of target molecules. This has significant implications for disease diagnosis and biomarker discovery.

The synthesis of Fmoc-15NVal-OH involves several steps, including the preparation of L-valine enriched with 15N, followed by protection with the Fmoc group. The process requires careful control of reaction conditions to ensure high yields and purity. Recent improvements in synthetic methods have made it possible to produce this compound on a larger scale, making it more accessible for both academic and industrial applications.

In conclusion, Fmoc-15NVal-OH (CAS No. 125700-35-8) is a versatile and essential reagent in modern peptide chemistry and protein engineering. Its unique properties make it an invaluable tool for researchers working on NMR spectroscopy, protein-protein interactions, drug development, and diagnostic applications. As research continues to advance, the importance of compounds like Fmoc-15NVal-OH will only grow, driving further innovations in these fields.